Cas no 104233-74-1 (Benzoxazole, 5-nitro-2-[(4-nitrophenyl)methyl]-)

• Product Name: Benzoxazole, 5-nitro-2-[(4-nitrophenyl)methyl]-
• CAS No: 104233-74-1
• MF: C₁₄H₉N₃O₅
• MW: 299.238363027573
• CID: 1141942
• Update Time: 2024-07-27

Benzoxazole, 5-nitro-2-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 5-nitro-2-[(4-nitrophenyl)methyl]-

• Inchi： 1S/C14H9N3O5/c18-16(19)10-3-1-9(2-4-10)7-14-15-12-8-11(17(20)21)5-6-13(12)22-14/h1-6,8H,7H2
• InChI Key： FPJHWNBKMLJUQP-UHFFFAOYSA-N
• SMILES： O1C2=CC=C([N+]([O-])=O)C=C2N=C1CC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 299.05427

Experimental Properties

• Density: 1.476±0.06 g/cm3(Predicted)
• Boiling Point: 518.9±35.0 °C(Predicted)
• PSA: 112.31
• pka: -5.65±0.10(Predicted)